Cas no 7468-99-7 (4-(dibenzylamino)phenol)

• Product Name: 4-(dibenzylamino)phenol
• CAS No: 7468-99-7
• MF: C₂₀H₁₉NO
• MW: 289.370965242386
• CID: 979876
• PubChem ID: 81978
• Update Time: 2025-04-19

4-(dibenzylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(dibenzylamino)phenol
• 4-[Bis(phenylmethyl)amino]phenol
• 4-Dibenzylamino-phenol
• BRN 3347629
• N-(4-hydroxyphenyl)dibenzylamine
• N,N-Dibenzyl-4-aminophenol
• NSC401201
• p-dibenzylamino-phenol
• p-Dibenzylaminophenol
• Phenol, 4-(bis(phenylmethyl)amino)-
• Phenol, 4-[bis(phenylmethyl)amino]-
• Phenol, p-(dibenzylamino)-
• DTXSID40225654
• NSC-401201
• KIZJKDGQKFCELU-UHFFFAOYSA-N
• WLN: QR DN1R&1R
• NSC 401201
• 3-13-00-01028 (Beilstein Handbook Reference)
• 99T5YH2FT5
• SCHEMBL2957378
• 7468-99-7
• DB-123095

• Inchi： 1S/C20H19NO/c22-20-13-11-19(12-14-20)21(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14,22H,15-16H2
• InChI Key： KIZJKDGQKFCELU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.14677
• Monoisotopic Mass: 289.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 4.59900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines